Cas no 923499-95-0 (N-(2-benzoyl-4-bromophenyl)-2-4-(propan-2-yl)phenylacetamide)

• Product Name: N-(2-benzoyl-4-bromophenyl)-2-4-(propan-2-yl)phenylacetamide
• CAS No: 923499-95-0
• Molecular Formula: C₂₄H₂₂BrNO₂
• Molecular Weight: 436.340985774994
• CID: 5448723
• PubChem ID: 41362409

N-(2-benzoyl-4-bromophenyl)-2-4-(propan-2-yl)phenylacetamide Properties

Names and Identifiers

• 923499-95-0
• N-(2-benzoyl-4-bromophenyl)-2-(4-isopropylphenyl)acetamide
• N-(2-benzoyl-4-bromophenyl)-2-(4-propan-2-ylphenyl)acetamide
• N-(2-benzoyl-4-bromophenyl)-2-[4-(propan-2-yl)phenyl]acetamide
• AKOS024479489
• F2995-1376
• N-(2-Benzoyl-4-bromophenyl)-4-(1-methylethyl)benzeneacetamide

• InChIKey： DUHKNBVLQLGPGA-UHFFFAOYSA-N
• Inchi： 1S/C24H22BrNO2/c1-16(2)18-10-8-17(9-11-18)14-23(27)26-22-13-12-20(25)15-21(22)24(28)19-6-4-3-5-7-19/h3-13,15-16H,14H2,1-2H3,(H,26,27)
• SMILES： C1(CC(NC2=CC=C(Br)C=C2C(=O)C2=CC=CC=C2)=O)=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 435.08339g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 435.08339g/mol
• Heavy Atom Count: 28
• Complexity: 521
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Boiling Point: 620.5±55.0 °C(Predicted)
• pka: 13.07±0.70(Predicted)
• Density: 1.331±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones